![molecular formula C18H22N2O4S B4391907 3-{4-[(ethylamino)sulfonyl]phenyl}-N-(3-methoxyphenyl)propanamide](/img/structure/B4391907.png)
3-{4-[(ethylamino)sulfonyl]phenyl}-N-(3-methoxyphenyl)propanamide
Overview
Description
Propanamides are a class of organic compounds that contain a functional group consisting of a carbonyl group (C=O) linked to a nitrogen atom . The specific compound you mentioned seems to have additional functional groups attached to it, including an ethylamino group, a sulfonyl group, and a methoxy group.
Molecular Structure Analysis
The molecular structure of a compound like this would be quite complex due to the presence of multiple functional groups. Each of these groups would contribute to the overall shape and properties of the molecule .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of multiple functional groups means that it could potentially undergo a variety of reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like this would depend on the specific arrangement of its atoms and the nature of its functional groups. These could include its solubility in various solvents, its melting and boiling points, and its reactivity with other chemicals .Scientific Research Applications
- Researchers have explored the antiviral potential of indole derivatives, and this compound falls within that category. Specifically, it has demonstrated inhibitory activity against influenza A and CoxB3 viruses . Further investigations into its antiviral mechanisms and potential clinical applications are warranted.
- In the context of HIV, this compound has been evaluated for its anti-HIV activity against both HIV-1 (IIIB) and HIV-2 (ROD) strains. The results indicate promising inhibitory effects, making it a candidate for further study in the fight against HIV .
- The compound’s structure suggests potential antioxidant properties. Antioxidants play a crucial role in protecting cells from oxidative damage, which is associated with various diseases. Investigating its antioxidant capacity could yield valuable insights .
- Although specific studies on this compound’s anti-inflammatory effects are scarce, its structural features align with known anti-inflammatory agents. Researchers could explore its impact on inflammatory pathways and cytokine regulation .
- While direct evidence for its anticancer effects is limited, indole derivatives have been associated with antiproliferative and apoptosis-inducing properties. Further studies could assess its potential in cancer therapy .
- Indole derivatives often exhibit antimicrobial activity. Investigating this compound’s efficacy against bacterial and fungal pathogens, including Mycobacterium tuberculosis, could be worthwhile .
Antiviral Activity
Anti-HIV Properties
Antioxidant Effects
Anti-Inflammatory Potential
Anticancer Activity
Antimicrobial and Antitubercular Properties
properties
IUPAC Name |
3-[4-(ethylsulfamoyl)phenyl]-N-(3-methoxyphenyl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O4S/c1-3-19-25(22,23)17-10-7-14(8-11-17)9-12-18(21)20-15-5-4-6-16(13-15)24-2/h4-8,10-11,13,19H,3,9,12H2,1-2H3,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLJDXBPUWMLFGJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNS(=O)(=O)C1=CC=C(C=C1)CCC(=O)NC2=CC(=CC=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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